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Compound of Interest

5-Ethoxy-2-fluorophenylboronic
Compound Name: d
aci

cat. No.: B1591205

Core Physicochemical Properties

5-Ethoxy-2-fluorophenylboronic acid is a substituted arylboronic acid, a class of compounds
renowned for its utility in carbon-carbon bond-forming reactions.[1] Its unique substitution
pattern—an activating ethoxy group and a modifying fluoro group—imparts specific reactivity
and solubility characteristics that are highly valued in synthetic chemistry.[2]

The precise molecular weight and other key identifiers are crucial for stoichiometric calculations
in reaction planning and for analytical characterization of products. These core properties are
summarized below.
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Property Value Source(s)

Molecular Weight 183.97 g/mol [21[31[41[5]

Molecular Formula CsH10BFOs [21[31[4]

CAS Number 900174-60-9 [21[31[41[5]
White to off-white crystalline

Appearance (2]
powder

Melting Point 92-97 °C [3][5]

Purity Typically =298% (HPLC) [2][3]
5-Ethoxy-2-

Synonyms [2][4]

fluorobenzeneboronic acid

The molecular structure features a phenyl ring functionalized with a boronic acid group [-
B(OH)z], a fluorine atom, and an ethoxy group (-OCH2CHs). The fluorine atom can influence
the electronic properties of the ring and may enhance metabolic stability or binding affinity in a
pharmaceutical context.[6]
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1. Setup & Inerting
Flask purged with N2/Ar

:

2. Reagent Loading
Add Ar-Br, Boronic Acid,
K2COs, PPhs

l

3. Solvent & Catalyst
Add Toluene/H20 and Pd(OAc)2

4. Reaction
Heat to 80-90 °C with
vigorous stirring

Periodic Sampling Reaction Incomplete

5. Monitoring
Track progress via TLC/LC-MS

eaction Complete

6. Workup
Cool, add H20, extract
with Ethyl Acetate

7. Purification
Dry, concentrate, and perform
column chromatography

8. Analysis
Characterize pure product
(NMR, MS)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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